Tin(II) oxide
Overview
Description
Tin(II) oxide, also known as stannous oxide, is an inorganic compound with the formula SnO. It is composed of tin in the +2 oxidation state and oxygen. Tin forms inorganic compounds in both the +4 and +2 oxidation states, with the +4 state being more stable. Tin(II) compounds are known to be moderately strong reducing agents . The study of tin oxides, including both tin(II) and tin(IV) oxides, is driven by their applications in various fields such as solid-state gas sensors, oxidation catalysts, and transparent conductors .
Synthesis Analysis
The synthesis of tin oxide nanoparticles can be achieved through various methods. One approach involves the reaction of carbon dioxide with stannate ions immobilized by dendritic polymers, leading to the formation of tin(IV) oxide nanoparticles with diameters ranging from 2.5 to 3.5 nm . Another method is the chemical vapor deposition (CVD) technique, which uses precursors like tin(II) oxalate to produce nanosized tin(IV) oxide . Additionally, mechanochemical reactions followed by thermal treatment have been used to synthesize tin oxide (SnO2) nanoparticles with an average crystal size of about 28 nm .
Molecular Structure Analysis
Tin(II) oxide has been found to exist in a unique crystalline phase distinct from other tin(II) oxides. It can be described as a hydrous oxide or oxy-hydroxide, with the formula of the finely divided material determined analytically as either 5SnO.2H2O or 3SnO.H2O . The structure of tin(II) oxide is influenced by the preparation method, with different modifications such as tetragonal black tin(II) oxide and orthorhombic red tin(II) oxide being obtainable under specific conditions .
Chemical Reactions Analysis
Tin(II) oxide can participate in various chemical reactions due to its reducing properties. The dual valency of tin allows for a reversible transformation of the surface composition from stoichiometric surfaces with Sn4+ surface cations into a reduced surface with Sn2+ surface cations, depending on the oxygen chemical potential of the system . This property is particularly relevant in the context of tin oxide's use as a gas sensor material, where the gas sensing mechanism is influenced by chemisorbed oxygen and other charged molecules .
Physical and Chemical Properties Analysis
Tin oxide exhibits high electrical conductivity and optical transparency, making it suitable for applications such as photoanodes in dye-sensitized solar cells (DSSCs). However, SnO2-based DSSCs face challenges such as lower conduction band energy and isoelectric point, which affect their photoconversion efficiency. Strategies to overcome these limitations include increasing dye uptake, Fermi energy level, and reducing recombination through surface roughness and doping with transition metals . The physical and chemical properties of tin oxide are also influenced by its crystal structure, with tin(II) sulfide (SnS) exhibiting a stable low-symmetric, double-layered orthorhombic crystal structure that contributes to its high chemical and environmental stability .
Scientific Research Applications
Energy Storage
Tin(II) oxide has been found to possess many characteristic physical and chemical properties that allow their use as functional materials in various fields such as energy storage . Specifically, it is used in lithium-ion batteries . The nanostructured tin and its oxide materials are synthesized in the form of powder or thin film . The synthesis methods and the application of advanced characterization tools based on large-scale synchrotron radiation facilities are used to study their chemical composition and electronic features .
Photocatalytic Process
Tin(II) oxide is used in the photocatalytic process . The nanostructured tin and its oxide materials are synthesized in the form of powder or thin film . The synthesis methods and the application of advanced characterization tools based on large-scale synchrotron radiation facilities are used to study their chemical composition and electronic features .
Gas Sensors
Tin(II) oxide is used in gas sensors . The nanostructured tin and its oxide materials are synthesized in the form of powder or thin film . The synthesis methods and the application of advanced characterization tools based on large-scale synchrotron radiation facilities are used to study their chemical composition and electronic features .
Solar Cells
Tin(II) oxide is used in solar cells . The nanostructured tin and its oxide materials are synthesized in the form of powder or thin film . The synthesis methods and the application of advanced characterization tools based on large-scale synchrotron radiation facilities are used to study their chemical composition and electronic features .
Catalysis
Tin(II) oxide is used in catalysis . The nanostructured tin and its oxide materials are synthesized in the form of powder or thin film . The synthesis methods and the application of advanced characterization tools based on large-scale synchrotron radiation facilities are used to study their chemical composition and electronic features .
Ceramics and Aerospace
Tin(II) oxide is used in ceramic structures and in lightweight structural components in aerospace . They are typically insoluble in aqueous solutions (water) and extremely stable making them useful in ceramic structures as simple as producing clay bowls to advanced electronics and in lightweight structural components in aerospace .
Optoelectronic Devices
Tin(II) oxide is used in optoelectronic devices . It is used as a transparent conductive oxide (TCO) in various optoelectronic devices . The performance can be further improved by adopting various strategies such as doping with foreign metals, functionalization with plasma, etc .
Photovoltaic Devices
Tin(II) oxide is used in photovoltaic devices . It is used as an electron transport layer (ETL) and an electrode material in energy harvesting and energy storage devices .
Life Sciences
Tin(II) oxide is used in life sciences . Its reducing agent and catalyst properties make it ideal for use in a wide range of applications .
Pigments
Tin(II) oxide is used in pigments . It is used as a colourant in the glass industry to make ruby glass .
Plating and Process Chemicals
Tin(II) oxide is used in plating and process chemicals . Its reducing agent and catalyst properties make it ideal for use in a wide range of applications .
Glass Industry
Tin(II) oxide is used in the glass industry . It is used as a colourant to make ruby glass .
Optoelectronic Devices
Tin(II) oxide is used in optoelectronic devices . It is used as a transparent conductive oxide (TCO) in various optoelectronic devices . The performance can be further improved by adopting various strategies such as doping with foreign metals, functionalization with plasma, etc .
Photovoltaic Devices
Tin(II) oxide is used in photovoltaic devices . It is used as an electron transport layer (ETL) and an electrode material in energy harvesting and energy storage devices .
Life Sciences
Tin(II) oxide is used in life sciences . Its reducing agent and catalyst properties make it ideal for use in a wide range of applications .
Pigments
Tin(II) oxide is used in pigments . It is used as a colourant in the glass industry to make ruby glass .
Plating and Process Chemicals
Tin(II) oxide is used in plating and process chemicals . Its reducing agent and catalyst properties make it ideal for use in a wide range of applications .
Glass Industry
Tin(II) oxide is used in the glass industry . It is used as a colourant to make ruby glass .
Safety And Hazards
Future Directions
Tin(II) oxide has received tremendous attention due to its fascinating properties, which have been improved with the synthesis of this material in the nanometer range . It has potential applications in various fields such as energy storage, photocatalytic process, gas sensors, and solar cells . Future research will be addressed to evaluate the photocatalytic efficiency of tin oxide nanostructures to degrade organic contaminants in water .
properties
IUPAC Name |
oxotin | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/O.Sn | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHGNHLZPVBIIPX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O=[Sn] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
SnO, OSn | |
Record name | TIN(II) OXIDE | |
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Record name | TIN(II) OXIDE | |
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Record name | tin(II) oxide | |
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URL | https://en.wikipedia.org/wiki/Tin(II)_oxide | |
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Molecular Weight |
134.71 g/mol | |
Source | PubChem | |
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Description | Data deposited in or computed by PubChem | |
Physical Description |
Tin(ii) oxide appears as brownish-black powder or black to blue-black crystalline solid. Mp: 1080 °C (decomposes); density: 6.45 g cm-3. Insoluble in water., Dry Powder; Other Solid, Brownish-black solid; [Merck Index] Bluish-black odorless powder; [Alfa Aesar MSDS], BLUE-TO-BLACK CRYSTALLINE POWDER., Brownish-black powder or black to blue-black crystalline solid., Brownish-black powder. | |
Record name | TIN(II) OXIDE | |
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Record name | TIN OXIDE | |
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Record name | Tin(II) oxide (as Sn) | |
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Boiling Point |
Decomposes (NIOSH, 2023), decomposes, Decomposes | |
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Record name | TIN OXIDE | |
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Record name | Tin(II) oxide (as Sn) | |
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Solubility |
Insoluble (NIOSH, 2023), Solubility in water: none, Insoluble | |
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Record name | Tin(II) oxide (as Sn) | |
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Density |
6.3 (NIOSH, 2023) - Denser than water; will sink, 6.45 g/cm³, 6.3 | |
Record name | TIN(II) OXIDE | |
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Vapor Pressure |
0 mmHg (approx) (NIOSH, 2023), 0 mmHg, 0 mmHg (approx) | |
Record name | TIN(II) OXIDE | |
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Product Name |
Tin(II) oxide | |
CAS RN |
21651-19-4 | |
Record name | TIN(II) OXIDE | |
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Record name | TIN OXIDE | |
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Melting Point |
1976 °F @ 600 mmHg. (Decomposes) (NIOSH, 2023), 1976 °F@600 mmHg (decomposes), (600 mmHg): 1976 °F (Decomposes) | |
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Citations
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